4-(4-Amino-3-bromo-phenyl)-piperidine-2,6-dione

• Molecular Formula: C11H11BrN2O2
• Molecular Weight: 283.12 g/mol
• IUPAC Name: 4-(4-amino-3-bromophenyl)piperidine-2,6-dione
• InChI: InChI=1S/C11H11BrN2O2/c12-8-3-6(1-2-9(8)13)7-4-10(15)14-11(16)5-7/h1-3,7H,4-5,13H2,(H,14,15,16)
• InChI Key: AMGVRFHZQFVNML-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(=O)NC1=O)C2=CC(=C(C=C2)N)Br

Description

4-(4-Amino-3-bromo-phenyl)-piperidine-2,6-dione is a useful research compound. Its molecular formula is C11H11BrN2O2 and its molecular weight is 283.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 106 mg (0.519 mmol) of 4-(4-amino-phenyl)-piperidine-2,6-dione (as prepared in the previous step) in CH2Cl2 (20 mL) was cooled to 0° C. and treated with 92.4 mg (0.519 mmol) of NBS for 35 min. The mixture was diluted with CH2Cl2 (50 mL) and washed with saturated aqueous NaHCO3 (2×40 mL) and water (1×40 mL). The organic layer was dried (MgSO4) and concentrated in vacuo to afford 138 mg (94%) of the title compound as a tan solid: Mass spectrum (ESI, m/z): Calcd. for C11H11N2O2Br, 283.0/285.0 (M+H). found 283.1/285.1.